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This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
3-Hydroxy-2-methoxybenzonitrile (CAS No. 1243281-23-3). Designed for researchers,
scientists, and professionals in drug development, this document delves into the Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of this
compound. Given the limited availability of public experimental spectra for this specific
molecule, this guide will utilize predicted data from reputable modeling software, alongside a
thorough analysis of the expected spectral features based on its chemical structure and
comparison with related isomers. This approach ensures a robust and instructive resource for
the scientific community.

Introduction to 3-Hydroxy-2-methoxybenzonitrile

3-Hydroxy-2-methoxybenzonitrile is a substituted aromatic compound with a molecular
formula of CsH7NO2 and a molecular weight of 149.15 g/mol .[1][2] Its structure, featuring a
nitrile (-C=N), a hydroxyl (-OH), and a methoxy (-OCHs) group on a benzene ring, makes it a
potentially valuable intermediate in the synthesis of more complex molecules in the
pharmaceutical and materials science sectors. The precise arrangement of these functional
groups dictates its chemical reactivity and spectroscopic properties. Accurate interpretation of
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its spectral data is paramount for structure verification and quality control in any synthetic
endeavor.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a
molecule. For 3-Hydroxy-2-methoxybenzonitrile, both *H and 3C NMR provide critical
information about the electronic environment of each atom.

Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring NMR spectra of benzonitrile derivatives is crucial for
reproducibility.

o Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a
suitable deuterated solvent (e.g., CDCIs or DMSO-ds) in a standard 5 mm NMR tube.

e Instrument Setup: The NMR spectra should be recorded on a spectrometer operating at a
field strength of 400 MHz or higher for tH NMR and 100 MHz or higher for 13C NMR.

e 1H NMR Acquisition: A standard one-pulse sequence is typically used. Key parameters to
consider are a 30-degree pulse angle, a spectral width of approximately 12 ppm, an
acquisition time of at least 3 seconds, and a relaxation delay of 2 seconds.

e 13C NMR Acquisition: A proton-decoupled pulse sequence is used to obtain singlets for each
unique carbon atom. A wider spectral width (around 220 ppm) is necessary. To enhance the
signal of non-protonated carbons, a longer relaxation delay (5-10 seconds) may be required.

o Data Processing: The acquired free induction decay (FID) is processed using a Fourier
transform, followed by phase and baseline correction. Chemical shifts are referenced to the
residual solvent peak or an internal standard like tetramethylsilane (TMS).

Predicted *H NMR Data

The predicted *H NMR spectrum of 3-Hydroxy-2-methoxybenzonitrile in CDCls is
summarized in the table below. The chemical shifts are influenced by the electron-donating
effects of the hydroxyl and methoxy groups and the electron-withdrawing nature of the nitrile

group.
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Predicted Chemical o Coupling Constant
Proton _ Multiplicity
Shift (ppm) (J, Hz)
H-4 ~7.15 Doublet of Doublets J=8.0,15
H-5 ~7.35 Triplet J=8.0
H-6 ~7.05 Doublet of Doublets J=8.0,15
-OCHs ~3.90 Singlet
-OH ~5.50 Broad Singlet

Note: The chemical shift of the hydroxyl proton can vary significantly depending on
concentration, temperature, and solvent.

Interpretation of *H NMR Spectrum

The aromatic region of the spectrum is expected to show three distinct signals corresponding to
the three protons on the benzene ring. The triplet for H-5 arises from coupling to its two ortho
neighbors, H-4 and H-6. H-4 and H-6 appear as doublet of doublets due to both ortho and meta
coupling. The methoxy group protons appear as a sharp singlet, and the hydroxyl proton
typically presents as a broad singlet that can exchange with deuterium in the presence of D20.

Predicted *C NMR Data

The predicted 3C NMR spectrum provides insight into the carbon skeleton of the molecule.
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Carbon Predicted Chemical Shift (ppm)
C-1 (C-CN) ~110

C-2 (C-OCH5) ~150

C-3 (C-OH) ~145

C-14 ~118

C-5 ~125

C-6 ~115

_CN ~117

-OCHs ~56

Interpretation of *C NMR Spectrum

The spectrum is expected to show eight distinct signals. The carbons directly attached to the
electronegative oxygen atoms (C-2 and C-3) are significantly deshielded and appear at higher
chemical shifts. The nitrile carbon (-CN) and the carbon to which it is attached (C-1) also have
characteristic chemical shifts. The methoxy carbon appears as a distinct signal in the aliphatic
region.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting
their characteristic vibrational frequencies.

Experimental Protocol for IR Data Acquisition

o Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is
most common. A small amount of the solid is placed directly on the ATR crystal. Alternatively,
a KBr pellet can be prepared by grinding the sample with potassium bromide and pressing it
into a disk.

o Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm~1. A
resolution of 4 cm~1 is generally sufficient.
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e Background Correction: A background spectrum of the empty ATR crystal or a pure KBr
pellet is recorded and subtracted from the sample spectrum.

Expected IR Absorption Bands

The IR spectrum of 3-Hydroxy-2-methoxybenzonitrile is expected to exhibit the following
characteristic absorption bands:

Expected Wavenumber

Functional Group Intensity
(cm~)
O-H stretch (hydroxyl) 3500-3200 Broad, Medium
C-H stretch (aromatic) 3100-3000 Medium
C-H stretch (methoxy) 2950-2850 Medium
C=N stretch (nitrile) 2240-2220 Sharp, Medium-Strong
C=C stretch (aromatic) 1600-1450 Medium
C-O stretch (aryl ether) 1275-1200 Strong
C-O stretch (phenol) 1260-1180 Strong

Interpretation of IR Spectrum

The most prominent and diagnostic peaks in the IR spectrum would be the broad O-H
stretching band of the phenolic hydroxyl group, the sharp and intense C=N stretching vibration
of the nitrile group, and the strong C-O stretching bands. The presence of these key
absorptions provides strong evidence for the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol for MS Data Acquisition

« lonization Method: Electron lonization (EI) is a common method for volatile and thermally
stable compounds. For less stable compounds, soft ionization techniques like Electrospray
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lonization (ESI) or Chemical lonization (CI) are preferred.

e Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is typically used to
separate the ions based on their mass-to-charge ratio (m/z).

o Data Acquisition: The mass spectrum is recorded over a suitable m/z range, typically from 50
to 500 amu.

Expected Mass Spectrum Data

The molecular ion peak ([M]*) in the El mass spectrum is expected at an m/z of 149,
corresponding to the molecular weight of 3-Hydroxy-2-methoxybenzonitrile.

Interpretation of Fragmentation Pattern

The fragmentation of substituted benzonitriles in EI-MS can be complex. Key expected
fragmentation pathways for 3-Hydroxy-2-methoxybenzonitrile include:

Loss of a methyl radical (-CHs) from the methoxy group to give a fragment at m/z 134.

Loss of carbon monoxide (-CO) from the phenol group, which is a common fragmentation for
phenols, would lead to a fragment at m/z 121.

Loss of the entire methoxy group (-OCHs) would result in a fragment at m/z 118.

Loss of HCN from the molecular ion is a characteristic fragmentation of benzonitriles, leading
to a fragment at m/z 122.[3]

The relative intensities of these fragment ions provide a unique fingerprint for the molecule.

Visualization of Molecular Structure and Workflow
Molecular Structure of 3-Hydroxy-2-methoxybenzonitrile

Caption: 2D structure of 3-Hydroxy-2-methoxybenzonitrile.

General Workflow for Spectroscopic Analysis
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Caption: General workflow for the spectroscopic characterization of an organic compound.

Conclusion

This technical guide provides a detailed framework for understanding the spectroscopic
characteristics of 3-Hydroxy-2-methoxybenzonitrile. While experimental data is not readily
available in the public domain, the use of predicted data, combined with a strong theoretical
foundation and comparison with related molecules, offers a valuable resource for researchers.
The presented protocols for data acquisition and the detailed interpretation of the expected
NMR, IR, and MS spectra serve as a practical guide for the analysis and confirmation of this
compound's structure. As with any predicted data, experimental verification remains the gold
standard, and it is hoped that this guide will encourage and facilitate such future work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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